Cas no 1131912-84-9 (4-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1131912-84-9
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• MDL: MFCD12548033
• CID: 1084468
• PubChem ID: 45923681
• Update Time: 2025-04-20

4-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 4-methoxycarbonyl-2-methylpyrazole-3-carboxylic acid
• 4-Methoxycarbonyl-2-methyl-pyrazole-3-carboxylic acid
• STL414702
• DA-15386
• EN300-232287
• XYVYDPDSDRTULL-UHFFFAOYSA-N
• 4-(METHOXYCARBONYL)-2-METHYLPYRAZOLE-3-CARBOXYLIC ACID
• DTXSID50672615
• AKOS005168994
• 4-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylicacid
• CS-0241308
• SCHEMBL9105724
• MFCD12548033
• 1131912-84-9

• MDL： MFCD12548033
• Inchi： 1S/C7H8N2O4/c1-9-5(6(10)11)4(3-8-9)7(12)13-2/h3H,1-2H3,(H,10,11)
• InChI Key： XYVYDPDSDRTULL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C)C=1C(=O)O)=O

Computed Properties

• Exact Mass: 184.04840674g/mol
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 374.0±27.0 °C at 760 mmHg
• Flash Point: 180.0±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(Methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives